2-(2-fluorophenoxy)-N-(1-(furan-2-yl)propan-2-yl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[1-(furan-2-yl)propan-2-yl]acetamide
• InChI: InChI=1S/C15H16FNO3/c1-11(9-12-5-4-8-19-12)17-15(18)10-20-14-7-3-2-6-13(14)16/h2-8,11H,9-10H2,1H3,(H,17,18)
• InChI Key: JGBGAVGOCBLQEC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)COC2=CC=CC=C2F
• Molecular Formula: C15H16FNO3
• Molecular Weight: 277.29 g/mol

Description

2-(2-fluorophenoxy)-N-(1-(furan-2-yl)propan-2-yl)acetamide, also known as FLAP inhibitor, is a chemical compound that has been widely studied for its potential therapeutic uses. It is a potent inhibitor of the 5-lipoxygenase-activating protein (FLAP), which is an enzyme involved in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that play a role in various diseases, such as asthma, arthritis, and cardiovascular diseases.

Scientific Research Applications

Photoreactions and Solvent Effects

Research by Watanabe et al. (2015) explored the photoreactions of flutamide, a compound with a somewhat similar structure, highlighting how it undergoes different photoreactions in acetonitrile and 2-propanol solvents. This study provides insights into the behavior of similar compounds under UV light, which could be relevant for understanding the photostability and photoreactivity of "2-(2-fluorophenoxy)-N-(1-(furan-2-yl)propan-2-yl)acetamide" in various environments (Watanabe, Fukuyoshi, & Oda, 2015).

Synthesis and Characterization

Yang Man-li (2008) focused on the synthesis and characterization of novel acetamide derivatives, utilizing primary compounds like 3-fluoro-4-cyanophenol. This research is significant for understanding the synthetic pathways and structural analysis of related acetamide compounds, which could guide the synthesis of "2-(2-fluorophenoxy)-N-(1-(furan-2-yl)propan-2-yl)acetamide" and its derivatives (Yang Man-li, 2008).

Anticonvulsant Activities

A study by Kohn et al. (1993) on alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives revealed their anticonvulsant activities, showing significant protection against seizures in mice. This research could offer a foundational understanding of the potential neurological applications of similar compounds (Kohn, Sawhney, Bardel, Robertson, & Leander, 1993).

Gastroprotective Activity

Research by Hirakawa et al. (1998) on acetamide derivatives with heteroaromatic rings demonstrated gastroprotective activities, highlighting the importance of specific functional groups for enhancing biological activity. Such studies could provide insights into the gastroprotective potential of "2-(2-fluorophenoxy)-N-(1-(furan-2-yl)propan-2-yl)acetamide" and similar molecules (Hirakawa, Matsumoto, Hosoda, Sekine, Yamaura, & Sekine, 1998).

Chemoselective Acetylation

Magadum and Yadav (2018) explored the chemoselective acetylation of 2-aminophenol, offering a perspective on the synthesis of intermediate compounds for pharmaceutical applications. This could be relevant for understanding the chemical behavior and modification possibilities of "2-(2-fluorophenoxy)-N-(1-(furan-2-yl)propan-2-yl)acetamide" (Magadum & Yadav, 2018).